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Compound of Interest

Compound Name: 2-(Boc-amino)-4-methylthiophene

Cat. No.: B592148 Get Quote

In-Depth Technical Guide: 2-(Boc-amino)-4-
methylthiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics,

stability, and analytical methodologies for 2-(Boc-amino)-4-methylthiophene, also known as

tert-butyl (4-methylthiophen-2-yl)carbamate. This compound is a key intermediate in medicinal

chemistry, belonging to the versatile class of 2-aminothiophene derivatives known for their wide

range of biological activities.

Core Physical and Chemical Properties
2-(Boc-amino)-4-methylthiophene is a solid compound at room temperature. While detailed

experimental data on its physical properties are not extensively published, its characteristics

can be inferred from supplier specifications and data on structurally related compounds.
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Property Value Reference

CAS Number 887475-43-6 [1]

Molecular Formula C₁₀H₁₅NO₂S [1]

Molecular Weight 213.3 g/mol [1]

Physical Form Solid [1]

Purity ≥97% [1]

Storage Conditions
2-8°C, sealed in dry, dark

place
[1]

Stability Profile
The stability of 2-(Boc-amino)-4-methylthiophene is influenced by its constituent functional

groups: the Boc-protected amine and the thiophene ring.

Boc Protecting Group Stability: The tert-butyloxycarbonyl (Boc) group is a widely used amine

protecting group known for its stability under basic and nucleophilic conditions. However, it is

labile to acidic conditions. Strong acids will lead to the removal of the Boc group. Care

should be taken during downstream processing, such as purification by reversed-phase

HPLC using eluents containing trifluoroacetic acid (TFA), as prolonged exposure can lead to

deprotection. When concentrating fractions containing TFA, the increasing acid concentration

can accelerate this process.

Thermal Stability: While specific data for this compound is unavailable, thermal deprotection

of N-Boc protected amines can occur at elevated temperatures, often above 100°C, and can

be influenced by the solvent.

General Stability: The recommended storage conditions of refrigeration in a dry, dark

environment suggest a sensitivity to heat, moisture, and light. Thiophene rings, while

generally stable, can be susceptible to oxidation under certain conditions.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of 2-(Boc-amino)-4-
methylthiophene are not readily available in published literature. However, established

methods for the synthesis of related 2-aminothiophenes and the analysis of Boc-protected

compounds can be adapted.

Synthesis Workflow
A plausible synthetic route for 2-(Boc-amino)-4-methylthiophene could involve the Curtius

rearrangement of a corresponding thiophene-2-carbonyl azide in the presence of tert-butyl

alcohol. Another common method for the synthesis of the 2-aminothiophene core is the Gewald

reaction.
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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